Cas no 2135332-10-2 ((6-(Trifluoromethyl)pyridazin-3-YL)methanol)

• Product Name: (6-(Trifluoromethyl)pyridazin-3-YL)methanol
• CAS No: 2135332-10-2
• MF: C₆H₅F₃N₂O
• MW: 178.111911535263
• CID: 5085325
• PubChem ID: 138110427
• Update Time: 2025-06-25

(6-(Trifluoromethyl)pyridazin-3-YL)methanol Chemical and Physical Properties

Names and Identifiers

• (6-(TRIFLUOROMETHYL)PYRIDAZIN-3-YL)METHANOL
• MFCD30742199
• 2135332-10-2
• [6-(trifluoromethyl)pyridazin-3-yl]methanol
• CS-0375708
• (6-(Trifluoromethyl)pyridazin-3-YL)methanol

• Inchi： 1S/C6H5F3N2O/c7-6(8,9)5-2-1-4(3-12)10-11-5/h1-2,12H,3H2
• InChI Key： XBLYNHFICSZKSK-UHFFFAOYSA-N
• SMILES： FC(C1=CC=C(CO)N=N1)(F)F

Computed Properties

• Exact Mass: 178.03539727g/mol
• Monoisotopic Mass: 178.03539727g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.1
• Topological Polar Surface Area: 46

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives

Additional information on (6-(Trifluoromethyl)pyridazin-3-YL)methanol

Introduction to (6-(Trifluoromethyl)pyridazin-3-YL)methanol (CAS No. 2135332-10-2)

(6-(Trifluoromethyl)pyridazin-3-YL)methanol, with the CAS number 2135332-10-2, is a significant compound in the realm of chemical and pharmaceutical research. This compound belongs to the pyridazine class, characterized by a six-membered ring containing two nitrogen atoms. The presence of a trifluoromethyl group at the 6-position and a hydroxymethyl group at the 3-position imparts unique chemical properties that make it a valuable intermediate in synthetic chemistry and drug development.

The trifluoromethyl group is particularly noteworthy due to its electron-withdrawing nature, which can influence the reactivity and electronic properties of the molecule. This feature makes (6-(Trifluoromethyl)pyridazin-3-YL)methanol a versatile building block for designing novel molecules with enhanced binding affinity and metabolic stability. In recent years, there has been growing interest in trifluoromethyl-substituted compounds due to their potential applications in agrochemicals, pharmaceuticals, and materials science.

In the pharmaceutical industry, (6-(Trifluoromethyl)pyridazin-3-YL)methanol has been explored as a key intermediate in the synthesis of various bioactive molecules. Its structural motif is found in several drug candidates that are currently under investigation for their therapeutic potential. For instance, pyridazine derivatives have shown promise in treating neurological disorders, cardiovascular diseases, and infectious diseases. The hydroxymethyl group at the 3-position provides a handle for further functionalization, allowing chemists to tailor the molecule for specific biological targets.

Recent studies have highlighted the role of (6-(Trifluoromethyl)pyridazin-3-YL)methanol in developing inhibitors of enzymes involved in cancer metabolism. The trifluoromethyl group enhances the lipophilicity of the molecule, improving its ability to cross cell membranes and reach intracellular targets. Additionally, the pyridazine ring can interact with biological receptors through hydrogen bonding and other non-covalent interactions, making it an ideal scaffold for drug design.

The synthesis of (6-(Trifluoromethyl)pyridazin-3-YL)methanol typically involves multi-step organic reactions, starting from commercially available precursors. Advanced synthetic methodologies, such as cross-coupling reactions and palladium-catalyzed transformations, have been employed to construct the pyridazine core efficiently. The introduction of the trifluoromethyl group can be achieved through fluorination reactions or metal-mediated coupling reactions, depending on the synthetic strategy.

One of the key challenges in working with (6-(Trifluoromethyl)pyridazin-3-YL)methanol is its sensitivity to environmental conditions. The trifluoromethyl group can undergo degradation under harsh conditions, necessitating careful handling and optimization of reaction conditions. However, modern synthetic techniques have improved the stability of these compounds, making them more accessible for industrial applications.

The application of computational chemistry has also played a crucial role in understanding the reactivity and properties of (6-(Trifluoromethyl)pyridazin-3-YL)methanol. Molecular modeling studies have provided insights into how this compound interacts with biological targets at the molecular level. These insights are invaluable for designing next-generation drugs with improved efficacy and reduced side effects.

In conclusion, (6-(Trifluoromethyl)pyridazin-3-YL)methanol (CAS No. 2135332-10-2) is a versatile compound with significant potential in pharmaceutical research and development. Its unique structural features make it an excellent candidate for synthesizing novel bioactive molecules. As research in this field continues to advance, we can expect to see more innovative applications of this compound in addressing various therapeutic challenges.